Cas no 58366-40-8 (2,6-Piperidinedione, 1-butyl-)

2,6-Piperidinedione, 1-butyl- structure
2,6-Piperidinedione, 1-butyl- structure
Product Name:2,6-Piperidinedione, 1-butyl-
CAS No:58366-40-8
MF:C9H15NO2
MW:169.220902681351
CID:342321
PubChem ID:13156565
Update Time:2025-04-19

2,6-Piperidinedione, 1-butyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperidinedione, 1-butyl-
    • 1-butylpiperidine-2,6-dione
    • 58366-40-8
    • SCHEMBL717026
    • 1-butyl-2,6-piperidinedione
    • 1-butyl-piperidine-2,6-dione
    • AKOS015904790
    • N-{1-butyl} glutarimide
    • DTXSID10522905
    • Inchi: 1S/C9H15NO2/c1-2-3-7-10-8(11)5-4-6-9(10)12/h2-7H2,1H3
    • InChI Key: SIWGQTHOLRHYBR-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(N1CCCC)=O

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

2,6-Piperidinedione, 1-butyl- Related Literature

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